Cas no 2229480-42-4 (4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid
• CAS No: 2229480-42-4
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 5810915
• PubChem ID: 165709121
• Update Time: 2025-06-08

4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid
• 2229480-42-4
• EN300-1952197

• Inchi： 1S/C13H10F3NO2/c14-13(15,16)10(7-12(18)19)8-5-6-17-11-4-2-1-3-9(8)11/h1-6,10H,7H2,(H,18,19)
• InChI Key： RBPPWHOPUMHOSB-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CN=C2C=CC=CC=12)(F)F

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid

Introduction to 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid (CAS No. 2229480-42-4)

4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229480-42-4, is a fluorinated organic compound featuring a quinoline moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery and development. The presence of both fluorine atoms and a quinoline ring makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid consists of a butanoic acid backbone substituted with three fluorine atoms at the 4-position and a quinoline ring attached at the 3-position. This arrangement imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The fluorine atoms contribute to the compound's resistance to metabolic degradation, while the quinoline moiety is known for its biological activity in various therapeutic contexts.

In recent years, there has been growing interest in the development of fluorinated compounds for their ability to modulate pharmacokinetic profiles and improve drug efficacy. Fluorinated acids, such as 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid, have been extensively studied for their potential as pharmacophores in the design of novel therapeutic agents. The combination of a fluoro-substituted carboxylic acid group with a quinoline scaffold offers a versatile platform for further chemical modification and optimization.

One of the most compelling aspects of 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid is its potential application in the synthesis of kinase inhibitors. Quinoline derivatives are well-documented for their inhibitory effects on various kinases, which are key targets in oncology and inflammatory diseases. The addition of a trifluoromethyl group to the butanoic acid side chain enhances binding affinity and selectivity, making this compound a valuable scaffold for developing next-generation kinase inhibitors.

Recent studies have highlighted the role of fluorinated carboxylic acids in modulating enzyme activity and receptor binding. For instance, compounds with similar structural motifs have been shown to exhibit potent inhibitory effects on proteases and other enzymes involved in disease pathways. The quinoline ring in 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid further enhances its potential as a bioactive molecule by providing a rigid aromatic system that can interact with biological targets.

The synthesis of 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include Friedel-Crafts acylation followed by functional group transformations such as fluorination and cyclization. Advanced computational methods have been employed to predict optimal reaction conditions and predict the stereochemical outcome of these transformations.

In conclusion, 4,4,4-trifluoro-3-(quinolin-4-yl)butanoic acid (CAS No. 2229480-42-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a significant role in the next generation of drug discovery efforts.